Cas no 828918-67-8 (Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester)

Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester structure
828918-67-8 structure
Product Name:Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester
CAS No:828918-67-8
MF:C17H24O6
MW:324.368865966797
CID:680922
PubChem ID:71416840
Update Time:2025-04-19

Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester
    • 4-O-benzyl 1-O-[2-(2-ethoxyethoxy)ethyl] butanedioate
    • Benzyl 2-(2-ethoxyethoxy)ethyl butanedioate
    • DTXSID00836200
    • 828918-67-8
    • Inchi: 1S/C17H24O6/c1-2-20-10-11-21-12-13-22-16(18)8-9-17(19)23-14-15-6-4-3-5-7-15/h3-7H,2,8-14H2,1H3
    • InChI Key: YWVZBJSTNVEMAO-UHFFFAOYSA-N
    • SMILES: O(CCOCC)CCOC(CCC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.15728848g/mol
  • Monoisotopic Mass: 324.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.1Ų
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